Cas no 1805579-76-3 (Ethyl 6-bromo-4-fluoronicotinate)

• Product Name: Ethyl 6-bromo-4-fluoronicotinate
• CAS No: 1805579-76-3
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 4900903
• Update Time: 2025-09-27

Ethyl 6-bromo-4-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-4-fluoronicotinate

• Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)5-4-11-7(9)3-6(5)10/h3-4H,2H2,1H3
• InChI Key： VQXMZKBILXTIQS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2